N-(4-(2-((3-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-[2-(3-fluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C20H18FN3O4S/c1-27-16-7-6-12(8-17(16)28-2)19(26)24-20-23-15(11-29-20)10-18(25)22-14-5-3-4-13(21)9-14/h3-9,11H,10H2,1-2H3,(H,22,25)(H,23,24,26)
• InChI Key: OJBOBDPXONNISF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=CC=C3)F)OC
• Molecular Formula: C20H18FN3O4S
• Molecular Weight: 415.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(4-(2-((3-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide involves multiple steps, including acylation, condensation, and functionalization reactions. These processes are critical for incorporating the thiazol, fluorophenyl, and dimethoxybenzamide functional groups into the compound. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce specific substituents, enhancing the compound's molecular diversity and potential biological activity (Saeed et al., 2010).

Molecular Structure Analysis

The molecular structure of compounds similar to N-(4-(2-((3-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide is characterized by complex intermolecular interactions, such as hydrogen bonding and π-π stacking. X-ray crystallography and density functional theory (DFT) calculations provide insights into their conformational stability and electronic properties. These studies reveal that the fluorine atoms and the thiazol ring play a crucial role in stabilizing the molecule's geometry and affecting its reactivity (Karabulut et al., 2014).

Chemical Reactions and Properties

N-(4-(2-((3-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide undergoes various chemical reactions, including electrophilic substitution and nucleophilic addition, due to the presence of reactive functional groups. These reactions can be leveraged to modify the compound further or to study its mechanism of action in biological systems. The compound's chemical stability and reactivity are influenced by the electronic effects of the substituents attached to the thiazole and benzamide rings (Mortimer et al., 2006).

Mechanism of Action

Mode of Action

The mode of action would depend on the specific biological target. For instance, thiazole derivatives have been reported to exhibit antimicrobial activity by blocking the biosynthesis of certain bacterial lipids .

Biochemical Pathways

Without specific information about the compound’s targets, it’s difficult to predict the exact biochemical pathways it might affect. Given the broad range of activities associated with thiazole derivatives, it’s likely that multiple pathways could be involved .

Result of Action

The molecular and cellular effects would depend on the specific biological targets and pathways affected by this compound. For instance, if it targets bacterial lipid biosynthesis, it could lead to the disruption of bacterial cell membranes and cell death .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. These would need to be assessed through safety testing.

Future Directions

The future directions for research on this compound could include exploring its potential uses, optimizing its synthesis process, and investigating its mechanism of action. This would depend on the results of initial testing and the intended application.